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Compound of Interest

Compound Name: Mycorradicin

Cat. No.: B1237083 Get Quote

Essential Safety and Handling Guide for
Mycorradicin
Disclaimer: A specific Safety Data Sheet (SDS) for Mycorradicin could not be located. The

following guidance is based on the available chemical properties of Mycorradicin and general

safety protocols for handling similar organic compounds in a laboratory setting. Researchers

should always conduct a thorough risk assessment before handling any chemical.

Mycorradicin is a C14 polyene derivative, a type of apocarotenoid, that contributes to the

yellow pigmentation in plant roots colonized by arbuscular mycorrhizal fungi.[1] It is classified

as a medium-chain fatty acid.[2][3] While specific toxicity data is not readily available, it is

prudent to handle it with care, following standard laboratory safety procedures.

Chemical and Physical Properties
Limited experimental data on the physico-chemical properties of Mycorradicin is available.

The following table summarizes computed properties from available chemical databases.
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Property Value Source

Molecular Formula C₁₄H₁₆O₄ PubChem[3]

Molecular Weight 248.27 g/mol PubChem[3]

Appearance Yellow Pigment Frontiers[1]

Solubility Practically insoluble in water FooDB[2]

Acidity Weakly acidic (based on pKa) FooDB[2]

Personal Protective Equipment (PPE)
Appropriate PPE is crucial to minimize exposure when handling Mycorradicin. The following

table outlines the recommended PPE based on general best practices for handling chemical

compounds in a laboratory.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended.[4] Ensure

gloves are inspected for tears

or holes before use.[4] For

handling concentrates,

consider double-gloving.

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect against

splashes or airborne particles.

[5] A face shield may be

necessary when handling

larger quantities.

Body Protection Laboratory coat

Should be worn to protect skin

and clothing from

contamination.

Respiratory Protection Dust mask or respirator

Recommended if handling

Mycorradicin as a powder to

avoid inhalation.[6][7] Use in a

well-ventilated area or a

chemical fume hood.

Safe Handling Protocol and Operational Plan
A systematic approach is essential for the safe handling of Mycorradicin from receipt to

disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust or aerosols, a

chemical fume hood is recommended.

Ensure easy access to safety equipment, including an eyewash station and a safety shower.

Keep the work area clean and organized to prevent accidental spills.
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2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with skin and eyes.

Minimize the creation of dust if handling a solid form.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound.

3. In Case of a Spill:

For small spills, carefully sweep up the solid material, trying not to create dust.

Place the spilled material and any contaminated cleaning materials into a sealed container

for proper disposal.

For larger spills, follow your institution's emergency procedures.

Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

Waste Collection: Collect all Mycorradicin waste, including contaminated consumables

(e.g., gloves, weighing paper), in a clearly labeled, sealed waste container.

Waste Segregation: Do not mix Mycorradicin waste with other incompatible waste streams.

Disposal Route: Dispose of the chemical waste through your institution's hazardous waste

disposal program. Follow all local, state, and federal regulations for chemical waste disposal.

Workflow for Safe Handling of Mycorradicin
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Caption: Logical workflow for the safe handling of Mycorradicin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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